2-(3-chlorophenyl)-8-(2,5-dimethylphenyl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione

• Molecular Formula: C25H18ClN3O2
• Molecular Weight: 427.9 g/mol
• IUPAC Name: 8-(3-chlorophenyl)-2-(2,5-dimethylphenyl)pyrido[4,3-b][1,6]naphthyridine-1,9-dione
• InChI: InChI=1S/C25H18ClN3O2/c1-15-6-7-16(2)23(12-15)29-11-9-22-20(25(29)31)14-19-21(27-22)8-10-28(24(19)30)18-5-3-4-17(26)13-18/h3-14H,1-2H3
• InChI Key: AXXITENQQIOSQY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2C=CC3=C(C2=O)C=C4C(=N3)C=CN(C4=O)C5=CC(=CC=C5)Cl

Description

2-(3-Chlorophenyl)-8-(2,5-dimethylphenyl)-1H,2H,8H,9H-pyrido[4,3-b]1,6-naphthyridine-1,9-dione is a complex organic compound with a unique structure that combines chlorophenyl and dimethylphenyl groups with a pyrido-naphthyridine core

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(3-chlorophenyl)-8-(2,5-dimethylphenyl)-1H,2H,8H,9H-pyrido[4,3-b]1,6-naphthyridine-1,9-dione typically involves multi-step organic reactions. One common approach is to start with the appropriate chlorophenyl and dimethylphenyl precursors, which are then subjected to a series of condensation and cyclization reactions under controlled conditions. Specific reagents and catalysts, such as palladium or copper complexes, may be used to facilitate these reactions.

Industrial Production Methods: Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions: 2-(3-Chlorophenyl)-8-(2,5-dimethylphenyl)-1H,2H,8H,9H-pyrido[4,3-b]1,6-naphthyridine-1,